Cas no 64987-81-1 (4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid)

• Product Name: 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid
• CAS No: 64987-81-1
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• MDL: MFCD00941272
• CID: 501310
• PubChem ID: 10704667
• Update Time: 2025-05-23

4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)methyl]-
• 4-(2,5-dioxo-2,5-dihydropyrrol-1-ylmethyl)benzoic acid
• 4-(2-N-Maleimido)methyl benzoic acid
• 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid

• MDL： MFCD00941272
• Inchi： 1S/C12H9NO4/c14-10-5-6-11(15)13(10)7-8-1-3-9(4-2-8)12(16)17/h1-6H,7H2,(H,16,17)
• InChI Key： NJPOEIOWYQCHTH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 231.05317

Experimental Properties

• PSA: 74.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid

Introduction to 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid (CAS No. 64987-81-1)

4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 64987-81-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoic acid core conjugated with a pyrrole ring system, has garnered attention due to its structural complexity and potential biological activities. The presence of both a dioxo (ketone) group and a methylbenzoic acid moiety contributes to its unique reactivity and makes it a valuable scaffold for drug discovery initiatives.

The compound’s structure is characterized by a rigid aromatic system, which is further modulated by the electron-withdrawing effects of the dioxo group and the electron-donating properties of the methyl substituent. This balance of electronic features enhances its interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The pyrrole ring, in particular, is known for its role in various bioactive natural products and synthetic intermediates, suggesting that this derivative may exhibit similar pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both oxygen- and nitrogen-containing rings. Such structures are often found to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid molecule aligns well with this trend, as its dual-ring system provides multiple sites for functionalization and interaction with biological receptors.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. Researchers have been exploring methods to derivatize this molecule by introducing additional functional groups or by modifying the existing ones. For instance, the carboxylic acid group at the benzoic acid moiety can be used to form esters or amides, while the pyrrole ring can undergo various transformations such as alkylation or oxidation. These modifications open up numerous possibilities for designing novel therapeutic agents.

Recent studies have highlighted the importance of pyrrole derivatives in drug development. These compounds have shown promise in treating various diseases due to their ability to modulate enzyme activity and receptor binding. The 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid structure combines the advantages of both the pyrrole and benzoic acid moieties, making it an attractive candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrroles and benzoylacetic acid derivatives. Advances in catalytic methods have also enabled more efficient pathways for constructing this type of heterocyclic system. The development of greener synthetic strategies has further enhanced the appeal of this compound for industrial applications.

In terms of biological evaluation, preliminary studies on 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid have revealed intriguing results. In vitro assays have suggested potential activity against certain enzymes implicated in inflammatory pathways. Additionally, computational modeling has been employed to predict how this molecule might interact with biological targets at the molecular level. These computational studies provide valuable insights into its mechanism of action and help guide further experimental investigations.

The pharmaceutical industry has always been keen on exploring novel chemical entities that can address unmet medical needs. The unique structural features of 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid make it a promising candidate for such endeavors. By leveraging modern synthetic techniques and biophysical tools, researchers aim to uncover new therapeutic applications for this compound and its derivatives.

Future directions in the study of this molecule may include exploring its pharmacokinetic properties and assessing its safety profile through preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical candidates. The versatility of 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid as a chemical scaffold ensures that it will remain a focal point in medicinal chemistry research for years to come.

In conclusion,4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methylbenzoic acid (CAS No. 64987-81-1) represents an exciting opportunity for innovation in drug discovery. Its unique structural attributes and potential biological activities position it as a valuable asset in the quest for new medicines. As research continues to uncover its full potential,this compound is poised to make significant contributions to the field of pharmaceutical chemistry.